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Get Quote

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the spectroscopic analysis of 1-
Propyl-1H-indazol-4-amine, a molecule of significant interest in medicinal chemistry and drug

development. Through a detailed examination of its Nuclear Magnetic Resonance (NMR) and

Mass Spectrometry (MS) data, this document serves as a critical resource for the structural

elucidation and characterization of this and related compounds.

Introduction
1-Propyl-1H-indazol-4-amine belongs to the indazole class of heterocyclic compounds, which

are recognized as privileged structures in medicinal chemistry due to their wide range of

biological activities. Accurate and unambiguous structural confirmation is paramount in the

synthesis and development of new chemical entities. This guide will delve into the core

spectroscopic techniques of NMR and MS to provide a foundational understanding of the

characterization of 1-Propyl-1H-indazol-4-amine.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural determination of organic

molecules in solution. By analyzing the magnetic properties of atomic nuclei, NMR provides

detailed information about the chemical environment, connectivity, and stereochemistry of

atoms within a molecule.

Experimental Protocol: ¹H and ¹³C NMR
A detailed, step-by-step methodology for acquiring high-quality NMR data is crucial for accurate

spectral interpretation.

Sample Preparation:

Dissolution: Accurately weigh 5-10 mg of 1-Propyl-1H-indazol-4-amine and dissolve it in

approximately 0.6-0.7 mL of a suitable deuterated solvent, such as Chloroform-d (CDCl₃) or

Dimethyl sulfoxide-d₆ (DMSO-d₆).

Homogenization: Ensure the sample is fully dissolved. If any particulate matter is present,

filter the solution through a small plug of glass wool in a Pasteur pipette to prevent distortion

of the magnetic field homogeneity.

Transfer: Carefully transfer the clear solution into a clean, dry 5 mm NMR tube.

Referencing: Tetramethylsilane (TMS) is typically used as an internal standard for chemical

shift referencing (δ = 0.00 ppm).

Data Acquisition:

A standard protocol for acquiring a ¹H NMR spectrum on a 400 MHz spectrometer would

involve the following general steps:

Instrument Setup: Insert the sample into the spectrometer's probe.

Locking: Lock the spectrometer on the deuterium signal of the solvent.

Tuning and Matching: Tune and match the probe to the ¹H frequency to ensure optimal

signal transmission and detection.
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Shimming: Shim the magnetic field to achieve high homogeneity, resulting in sharp, well-

resolved peaks.

Pulse Calibration: Determine the 90° pulse width for the proton channel.

Acquisition Parameters: Set appropriate acquisition parameters, including spectral width,

number of scans, and relaxation delay.

Data Acquisition: Acquire the Free Induction Decay (FID).

Data Processing: Perform Fourier transformation, phase correction, and baseline correction

of the FID to obtain the final spectrum.

NMR Experimental Workflow

Predicted ¹H NMR Data
The predicted ¹H NMR spectrum of 1-Propyl-1H-indazol-4-amine in CDCl₃ is expected to

show distinct signals for the aromatic protons of the indazole ring, the protons of the N-propyl

group, and the amine protons. The chemical shifts are influenced by the electronic effects of

the substituents.

Proton
Assignment

Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration

H-3 ~7.8 - 8.0 s - 1H

H-5 ~6.5 - 6.7 d ~8.0 1H

H-6 ~7.0 - 7.2 t ~8.0 1H

H-7 ~7.3 - 7.5 d ~8.0 1H

NH₂ ~4.0 - 5.0 br s - 2H

N-CH₂ (propyl) ~4.2 - 4.4 t ~7.0 2H

CH₂ (propyl) ~1.8 - 2.0 sextet ~7.0 2H

CH₃ (propyl) ~0.9 - 1.1 t ~7.0 3H
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Interpretation:

Aromatic Region: The protons on the benzene ring of the indazole core (H-5, H-6, and H-7)

will appear in the aromatic region of the spectrum. The amino group at C-4 is an electron-

donating group, which will cause a significant upfield shift (to lower ppm values) of the ortho

(H-5) and para (H-7) protons compared to unsubstituted indazole. H-3 is expected to be a

singlet.

Amine Protons: The amine (NH₂) protons will likely appear as a broad singlet due to

quadrupole broadening and exchange with trace amounts of water. Its chemical shift can be

highly variable depending on concentration and solvent.

N-Propyl Group: The N-propyl group will exhibit a characteristic pattern: a triplet for the

terminal methyl (CH₃) group, a sextet for the central methylene (CH₂) group, and a triplet for

the methylene group attached to the nitrogen (N-CH₂). The N-CH₂ protons are deshielded

due to their proximity to the electronegative nitrogen atom and the aromatic ring.

Predicted ¹³C NMR Data
The ¹³C NMR spectrum provides information about the carbon framework of the molecule.
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Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-3 ~130 - 135

C-3a ~120 - 125

C-4 ~140 - 145

C-5 ~100 - 105

C-6 ~125 - 130

C-7 ~110 - 115

C-7a ~140 - 145

N-CH₂ (propyl) ~50 - 55

CH₂ (propyl) ~23 - 27

CH₃ (propyl) ~10 - 15

Interpretation:

Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the

substituents. The carbon bearing the amino group (C-4) will be significantly deshielded. The

other aromatic carbons will appear in the typical range for substituted indazoles.

N-Propyl Carbons: The carbons of the propyl group will appear in the aliphatic region of the

spectrum, with their chemical shifts following predictable trends based on their distance from

the nitrogen atom.

Mass Spectrometry (MS) Analysis
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio (m/z) of ions. It provides information about the molecular weight of a compound and its

fragmentation pattern, which can be used to deduce its structure.

Experimental Protocol: Electrospray Ionization (ESI)-MS
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Electrospray ionization is a soft ionization technique suitable for analyzing polar molecules like

1-Propyl-1H-indazol-4-amine.

Sample Preparation:

Dissolution: Prepare a dilute solution of the compound (approximately 1 mg/mL) in a suitable

solvent such as methanol or acetonitrile.

Dilution: Further dilute this stock solution to a final concentration of around 10 µg/mL using

the same solvent.[1]

Filtration: If any precipitate is observed, the solution must be filtered to prevent clogging of

the instrument's tubing.[1]

Vial Transfer: Place the final solution in a standard 2 mL mass spectrometry vial with a screw

cap and a pre-slit septum.[1]

Data Acquisition:

A general procedure for ESI-MS analysis would include:

Instrument Setup: Introduce the sample into the ESI source via direct infusion or coupled

with liquid chromatography.

Ionization: Apply a high voltage to the capillary to generate a fine spray of charged droplets.

Desolvation: Use a drying gas (e.g., nitrogen) to evaporate the solvent from the droplets,

leading to the formation of gas-phase ions.

Mass Analysis: The ions are then transferred into the mass analyzer (e.g., quadrupole, time-

of-flight) where they are separated based on their m/z ratio.

Detection: The separated ions are detected, and a mass spectrum is generated.

Mass Spectrometry Experimental Workflow

Predicted Mass Spectrum and Fragmentation
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The ESI mass spectrum of 1-Propyl-1H-indazol-4-amine is expected to show a prominent

protonated molecular ion [M+H]⁺ at an m/z corresponding to its molecular weight plus the mass

of a proton. The molecular weight of C₁₀H₁₃N₃ is 175.23 g/mol . Therefore, the [M+H]⁺ ion

should be observed at m/z 176.14.

Fragmentation Analysis:

In addition to the molecular ion, fragmentation of the molecule can provide valuable structural

information. Common fragmentation pathways for N-alkylated aromatic amines include:

α-Cleavage: Cleavage of the C-C bond adjacent to the nitrogen atom in the propyl group is a

common fragmentation pathway for aliphatic amines.[2] This would result in the loss of an

ethyl radical (•CH₂CH₃), leading to a fragment ion.

Loss of the Alkyl Chain: Cleavage of the N-C bond of the propyl group can lead to the loss of

the entire propyl group.

Ring Fragmentation: The indazole ring itself can undergo fragmentation, although this is

generally less favorable than the loss of substituents in soft ionization techniques.[3]

Predicted Fragmentation Pattern:

m/z Proposed Fragment

176.14 [M+H]⁺

147.10 [M+H - C₂H₅]⁺ (Loss of ethyl radical)

133.08 [M+H - C₃H₇]⁺ (Loss of propyl radical)

Conclusion
The combined application of NMR spectroscopy and mass spectrometry provides a robust

framework for the comprehensive structural characterization of 1-Propyl-1H-indazol-4-amine.

The predicted ¹H and ¹³C NMR data offer detailed insights into the molecular connectivity and

electronic environment, while the MS data confirm the molecular weight and provide clues to

the compound's stability and fragmentation behavior. This technical guide serves as a

foundational reference for researchers engaged in the synthesis, purification, and analysis of
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this important class of molecules, facilitating the advancement of drug discovery and

development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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